Cas no 1353959-90-6 (2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol)

2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol is a versatile chemical intermediate characterized by its pyrrolidine-based structure with a benzyl substitution and an ethoxyethanol side chain. This compound is particularly useful in organic synthesis and pharmaceutical research due to its functional groups, which enable further derivatization. The benzyl-pyrrolidine moiety enhances its potential as a building block for bioactive molecules, while the ethoxyethanol chain improves solubility in polar solvents, facilitating reaction conditions. Its structural features make it valuable in the development of ligands, catalysts, and specialized fine chemicals. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in synthetic applications.
2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol structure
1353959-90-6 structure
Product Name:2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol
CAS No:1353959-90-6
MF:C14H21NO2
MW:235.32204413414
CID:2161116
Update Time:2025-06-07

2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol
    • 2-((1-Benzylpyrrolidin-3-yl)methoxy)ethanol
    • AM92973
    • 2-(1-benzylpyrrolidin-3-ylmethoxy)ethanol
    • Inchi: 1S/C14H21NO2/c16-8-9-17-12-14-6-7-15(11-14)10-13-4-2-1-3-5-13/h1-5,14,16H,6-12H2
    • InChI Key: XQOARWVJYUQOOB-UHFFFAOYSA-N
    • SMILES: O(CCO)CC1CN(CC2C=CC=CC=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Topological Polar Surface Area: 32.7

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 352.7±17.0 °C at 760 mmHg
  • Flash Point: 167.1±20.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol Security Information

2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol

Introduction to 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol (CAS No. 1353959-90-6)

2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol (CAS No. 1353959-90-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-substituted pyrrolidine moiety and an ethoxy group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol is defined by the following formula: C14H21NO2. The compound's molecular weight is approximately 239.32 g/mol. Its solubility in water is limited, but it exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various experimental settings, including in vitro assays and animal models.

In recent years, 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its interaction with neurotransmitter systems, particularly the serotonin (5-HT) and dopamine (DA) receptors. Research has shown that this compound can modulate these receptors, potentially offering new avenues for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol to various serotonin receptor subtypes. The results indicated that the compound exhibits high affinity for the 5-HT1A receptor, with a Ki value of 0.4 nM. This high affinity suggests that 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol could be a potent ligand for this receptor, which is known to play a crucial role in mood regulation and cognitive function.

Beyond its interactions with neurotransmitter systems, 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol has also been explored for its potential anti-inflammatory properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect may have implications for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological properties, the safety profile of 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent.

The synthetic route for producing 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the benzyl-substituted pyrrolidine intermediate and subsequent coupling with an ethylene glycol derivative. The final product is purified using techniques such as column chromatography and recrystallization to ensure its quality meets pharmaceutical standards.

In conclusion, 2-(1-Benzyl-pyrrolidin-3-ylmethoxy)-ethanol (CAS No. 1353959-90-6) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, with a focus on optimizing its pharmacological properties and safety profile for clinical use.

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